2-Amino-2-[2-(trifluoromethyl)cyclopropyl]acetic acid;hydrochloride

• IUPAC Name: 2-amino-2-[2-(trifluoromethyl)cyclopropyl]acetic acid;hydrochloride
• InChI: InChI=1S/C6H8F3NO2.ClH/c7-6(8,9)3-1-2(3)4(10)5(11)12;/h2-4H,1,10H2,(H,11,12);1H
• InChI Key: WWLQWDXNAUSOOP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(F)(F)F)C(C(=O)O)N.Cl
• Molecular Formula: C6H9ClF3NO2
• Molecular Weight: 219.59 g/mol

Description

2-Amino-2-[2-(trifluoromethyl)cyclopropyl]acetic acid hydrochloride is a chemical compound with the CAS Number: 2418642-49-4. It has a molecular weight of 219.59. This compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 2-amino-2-(2-(trifluoromethyl)cyclopropyl)acetic acid hydrochloride. The InChI code is 1S/C6H8F3NO2.ClH/c7-6(8,9)3-1-2(3)4(10)5(11)12;/h2-4H,1,10H2,(H,11,12);1H.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 219.59. It is a powder and is typically stored at room temperature.

Scientific Research Applications

Synthetic Applications

• The compound has been utilized as an intermediate for the synthesis of various natural and non-natural α-amino acids and their derivatives, demonstrating its versatility in synthetic chemistry. For instance, compounds derived from this chemical structure have been used in the synthesis of amino acids like 2-amino-5-hydroxy-4-oxopentanoic acid and 2-amino-4-oxohexanoic acid derivatives, showcasing its potential in creating complex molecules for further pharmaceutical and biochemical research (Burger et al., 1992).

Biochemical Applications

• In the field of biochemistry, this compound and its derivatives have been explored for their potential antioxidant properties and their ability to inhibit enzymes such as xanthine oxidase. This is particularly notable in studies where transition metal complexes with Schiff base ligands derived from similar amino acids showed significant inhibitory activity, suggesting applications in managing conditions associated with oxidative stress and related metabolic pathways (Ikram et al., 2015).

Material Science Applications

• The compound has also found applications in materials science, particularly in the synthesis of polymers and copolymers with specific functionalities. For example, chitosan-1-(mercaptomethyl)-cyclopropane acetic acid copolymer was synthesized and characterized for its potential applications in food and pharmaceutical industries due to its rheological properties and enhanced antibacterial capabilities compared to unmodified chitosan (Luo et al., 2019).

Safety and Hazards

The safety information available indicates that this compound should be handled with caution. The signal word for this compound is "Warning". Unfortunately, the specific hazard and precautionary statements were not available in the search results.